1,2-Dihydroacenaphthylene-5-thiol

• IUPAC Name: 1,2-dihydroacenaphthylene-5-thiol
• InChI: InChI=1S/C12H10S/c13-11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7,13H,4-5H2
• InChI Key: YLFBIVKXDPPRAE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)S
• Molecular Formula: C12H10S
• Molecular Weight: 186.27 g/mol

Description

1,2-Dihydroacenaphthylene-5-thiol is a chemical compound with the molecular formula C12H10S. It has a molecular weight of 186.27. This compound is used for research purposes.

Synthesis Analysis

Thiols, such as this compound, are typically prepared using the hydrosulfide anion as a nucleophile in a nucleophilic substitution reaction with alkyl halides. For instance, the reaction of sodium hydrosulfide with unhindered alkyl halides is a common approach for preparing thiols.

Chemical Reactions Analysis

Thiols, including this compound, can participate in various chemical reactions. For instance, they can undergo thiol-ene “click” reactions, which are radical-mediated or base/nucleophile-initiated reactions used in polymer and materials synthesis. Thiols can also react with alkyl halides using thiourea as a nucleophilic sulfur source, producing alkylisothiouronium salts which are then hydrolyzed to thiols.

Scientific Research Applications

Ultrasound-Assisted Synthesis

A study by Ghahremanzadeh et al. (2011) highlighted the ultrasound-assisted synthesis of derivatives involving 1,2-dihydroacenaphthylene structures. This method emphasized the efficiency of using ultrasonic irradiation in the presence of p-TSA, showcasing the compound's role in facilitating the synthesis of complex organic molecules under environmentally benign conditions (Ghahremanzadeh et al., 2011).

Thiol-Ene Modification and Polymerization

Research on thiol-ene chemistry, as discussed by Brummelhuis et al. (2008), explores the modification of 1,2-polybutadiene using UV light, which can be extended to the study of compounds like 1,2-Dihydroacenaphthylene-5-thiol. This work demonstrates the potential of using thiol-ene reactions for polymer modification and functionalization under mild conditions (Brummelhuis et al., 2008).

Thiol-addition Reactions and Recognition

The biological significance of thiols has led to research on thiol-addition reactions for thiol recognition, as reviewed by Yin et al. (2013). This review underscores the use of thiol-addition reactions, including those involving acenaphthylene derivatives, in developing probes for detecting biological thiols, showcasing the compound's relevance in bioanalytical chemistry (Yin et al., 2013).

Synthesis and Characterization of Self-Assembled Monolayers

Maya et al. (2004) explored the formation and analysis of self-assembled monolayers (SAMs) from oligo(phenylene ethynylene) derivatives, which relate to the study of this compound in creating conductive molecular layers on gold surfaces. This research highlights the potential of such compounds in developing molecular electronics and sensing devices (Maya et al., 2004).

Transition State Effects in Hydrolysis Reactions

The study by Zhao and Whalen (2006) on the hydrolysis of acenaphthylene oxides provides insight into the chemical behavior of acenaphthylene derivatives, including this compound, in reaction mechanisms. Understanding these transition state effects is crucial for designing synthetic routes and understanding the stability of related compounds (Zhao & Whalen, 2006).